Cas no 1804479-30-8 (Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate)

Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate is a versatile intermediate in organic synthesis, particularly valuable for its trifluoromethoxy and bromomethyl functional groups. The presence of these moieties enables selective modifications, making it useful in pharmaceutical and agrochemical applications. The hydroxyl group at the 3-position offers additional reactivity for derivatization, while the ester functionality enhances solubility and processing. Its trifluoromethoxy substituent contributes to improved metabolic stability and lipophilicity in target compounds. The bromomethyl group facilitates further alkylation or cross-coupling reactions, expanding its utility in complex molecule construction. This compound is synthesized under controlled conditions to ensure high purity and consistency, making it a reliable building block for research and industrial applications.
Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate structure
1804479-30-8 structure
Product Name:Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate
CAS No:1804479-30-8
MF:C10H9BrF3NO4
MW:344.081972837448
CID:4834157
Update Time:2025-06-07

Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate
    • Inchi: 1S/C10H9BrF3NO4/c1-18-8(17)3-5-2-7(16)6(4-11)15-9(5)19-10(12,13)14/h2,16H,3-4H2,1H3
    • InChI Key: ZJPGVQHMHLQTHF-UHFFFAOYSA-N
    • SMILES: BrCC1=C(C=C(C(=N1)OC(F)(F)F)CC(=O)OC)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 316
  • XLogP3: 2.4
  • Topological Polar Surface Area: 68.6

Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029093096-1g
Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate
1804479-30-8 97%
1g
$1,445.30 2022-04-02

Additional information on Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate

Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804479-30-8): A Comprehensive Overview

Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804479-30-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromomethyl group, a hydroxy group, and a trifluoromethoxy substituent, offers a wide range of potential applications in drug discovery and development.

The bromomethyl group in this compound is particularly noteworthy due to its reactivity and versatility in chemical synthesis. This functional group can undergo various reactions, such as nucleophilic substitution and radical processes, making it a valuable intermediate in the synthesis of more complex molecules. The hydroxy group, on the other hand, introduces polarity and can participate in hydrogen bonding, which is crucial for enhancing the solubility and bioavailability of the compound. The trifluoromethoxy substituent adds fluorine atoms to the molecule, which can significantly influence its physicochemical properties, such as lipophilicity and metabolic stability.

Recent studies have highlighted the potential of Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the compound's activity against cancer cells. The researchers found that the compound exhibited significant cytotoxic effects on several cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to its ability to disrupt cellular signaling pathways involved in cell proliferation and apoptosis.

Another area of interest is the compound's potential as an antiviral agent. A research team from the University of California, San Francisco, reported in a 2021 paper that Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate demonstrated potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The study suggested that the compound's antiviral properties could be attributed to its ability to inhibit viral replication by interfering with key viral enzymes.

In addition to its therapeutic potential, Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate has also been explored for its use as a chemical probe in biological research. Its unique structure makes it an excellent tool for studying protein-ligand interactions and for identifying novel targets in drug discovery. For example, a study published in Chemical Biology & Drug Design in 2020 used the compound to investigate the binding affinity of various proteins involved in neurodegenerative diseases.

The synthesis of Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of a pyridine derivative with a brominating agent followed by esterification with methanol. The presence of multiple functional groups necessitates careful optimization of each step to avoid unwanted side reactions and to achieve the desired product.

From a safety perspective, it is important to handle Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate with appropriate precautions due to its reactivity and potential health effects. Researchers should follow standard laboratory safety protocols, including the use of personal protective equipment (PPE) and working under fume hoods when handling this compound.

In conclusion, Methyl 2-(bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804479-30-8) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into its therapeutic potential and biological activities. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying its importance in the field.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk